Cas no 83673-34-1 (2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide)

• Product Name: 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide
• CAS No: 83673-34-1
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• MDL: MFCD00955351
• CID: 4659825
• Update Time: 2025-06-08

2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(2,4-dimethylphenoxy)acetyl]amino]-3-(4-methoxyphenyl)thiourea
• 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide

• MDL： MFCD00955351
• Inchi： 1S/C18H21N3O3S/c1-12-4-9-16(13(2)10-12)24-11-17(22)20-21-18(25)19-14-5-7-15(23-3)8-6-14/h4-10H,11H2,1-3H3,(H,20,22)(H2,19,21,25)
• InChI Key： ONJMZFRCKUVBKD-UHFFFAOYSA-N
• SMILES： N(NC(COC1=CC=C(C)C=C1C)=O)C(NC1=CC=C(OC)C=C1)=S

Additional information on 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide

Introduction to 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide (CAS No. 83673-34-1)

2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide, also known by its CAS number 83673-34-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenoxy group, a carbamothioyl moiety, and an acetamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide can be represented as follows: C₁₈H₂₁N₃O₃S. The presence of multiple functional groups in this molecule allows for a wide range of interactions with biological targets, making it a valuable candidate for drug development.

In recent years, there has been a growing interest in the study of compounds with similar structures to 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide. Research has shown that such compounds exhibit a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. These findings have sparked further investigations into the potential therapeutic applications of this compound.

CAS No. 83673-34-1 has been studied for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the inflammatory response and are often elevated in various inflammatory diseases. By modulating the levels of these cytokines, 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide may offer a promising approach to managing inflammatory conditions.

Beyond its anti-inflammatory properties, CAS No. 83673-34-1 has also shown potential as an analgesic agent. Preclinical studies have indicated that this compound can effectively reduce pain responses in animal models of nociception. The mechanism by which it exerts its analgesic effects is not yet fully understood, but it is believed to involve interactions with central nervous system receptors and pathways involved in pain modulation.

In the realm of cancer research, 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide has been investigated for its anti-cancer properties. Studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines. The ability to selectively target and eliminate cancer cells while sparing normal cells is a highly desirable feature in cancer therapeutics. Further research is needed to elucidate the specific mechanisms by which this compound exerts its anti-cancer effects.

The pharmacokinetic properties of CAS No. 83673-34-1 have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide has been explored for its use as a research tool in chemical biology and medicinal chemistry. The unique structural features of this compound make it an ideal candidate for studying protein-ligand interactions and identifying new biological targets. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various diseases and to develop new strategies for drug discovery.

The synthesis of CAS No. 83673-34-1 involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as availability of starting materials, cost-effectiveness, and scalability for industrial production.

In conclusion, 2-(2,4-dimethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide (CAS No. 83673-34-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, contributing to advancements in the field of drug discovery.